Cas no 2172294-00-5 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic acid
• CAS No: 2172294-00-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6507596
• PubChem ID: 165547161
• Update Time: 2025-10-29

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic acid
• EN300-1519854
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylhexanamido]cyclobutane-1-carboxylic acid
• 2172294-00-5

• Inchi： 1S/C27H32N2O5/c1-3-18(13-14-24(30)29(2)27(25(31)32)15-8-16-27)28-26(33)34-17-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,18,23H,3,8,13-17H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： BDGRQABGOBXQLO-UHFFFAOYSA-N
• SMILES： OC(C1(CCC1)N(C)C(CCC(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic acid

Recent Advances in the Study of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic acid (CAS: 2172294-00-5)

The compound 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic acid (CAS: 2172294-00-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclobutane core and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in peptide synthesis and drug development. Recent studies have focused on its applications in solid-phase peptide synthesis (SPPS), where it serves as a versatile building block for the construction of complex peptide architectures.

One of the key advancements in the study of this compound is its role in the synthesis of cyclic peptides, which are increasingly recognized for their therapeutic potential. The cyclobutane ring provides structural rigidity, enhancing the stability and bioavailability of the resulting peptides. Researchers have demonstrated that the incorporation of this compound into peptide chains can improve resistance to enzymatic degradation, a critical factor in the development of peptide-based therapeutics. Additionally, the Fmoc group facilitates efficient deprotection during SPPS, streamlining the synthesis process.

Recent publications have also explored the mechanistic insights into the reactivity of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic acid. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to elucidate its conformational dynamics and interactions with other molecular entities. These studies have revealed that the compound exhibits favorable kinetic and thermodynamic properties, making it an attractive candidate for further optimization in drug design.

In the context of drug discovery, this compound has been investigated as a scaffold for the development of novel protease inhibitors. Its structural features allow for precise modulation of enzyme-substrate interactions, offering a pathway to highly selective inhibitors. Preliminary in vitro assays have shown inhibitory activity against several clinically relevant proteases, suggesting its potential applicability in treating diseases such as cancer and viral infections. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic profile.

Another area of interest is the compound's utility in the development of targeted drug delivery systems. Researchers have explored its conjugation with nanoparticles and other carriers to enhance the specificity and efficacy of therapeutic agents. The Fmoc group, in particular, provides a convenient handle for further functionalization, enabling the attachment of targeting moieties. Early-stage experiments have demonstrated improved cellular uptake and reduced off-target effects, highlighting the compound's versatility in nanomedicine applications.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic acid. Current methods often yield suboptimal quantities, and the purification process can be labor-intensive. Recent efforts have focused on optimizing reaction conditions and exploring alternative synthetic routes to address these limitations. Advances in flow chemistry and automated synthesis platforms hold particular promise for scaling up production while maintaining high purity and yield.

In conclusion, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic acid (CAS: 2172294-00-5) represents a valuable tool in chemical biology and medicinal chemistry. Its unique structural properties and functional versatility make it a compelling subject for ongoing research. As studies continue to uncover its potential applications, this compound is poised to play a pivotal role in the development of next-generation therapeutics and drug delivery systems. Future research should prioritize addressing the current synthetic challenges and expanding the scope of its biomedical applications.